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Compound of Interest

Compound Name: Marizomib

Cat. No.: B1676077

For researchers, scientists, and drug development professionals, ensuring personal and
environmental safety when handling potent compounds like Marizomib is paramount. This
document provides a comprehensive guide to the necessary personal protective equipment
(PPE), operational procedures, and disposal plans to minimize exposure risk and ensure
laboratory safety.

Personal Protective Equipment (PPE)

Given that Marizomib is a hazardous drug, adherence to stringent PPE protocols is mandatory.
The following recommendations are based on guidelines from the United States Pharmacopeia
(USP) Chapter <800> and the National Institute for Occupational Safety and Health (NIOSH)
for handling hazardous drugs.

Quantitative Recommendations for PPE
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Standard/Specificat Usage and Change
PPE Category Type .
ion Frequency

Double gloving
required for all
handling activities.
Change outer glove
Gloves Chemotherapy-tested ASTM D6978 every 30 minutes or
Nitrile Gloves Compliant immediately if
contaminated, torn, or
punctured. Change
inner glove every 2-3

hours.

Must be solid-front
with back closure,
long sleeves, and
i tight-fitting cuffs.
Disposable, low- )
Gowns N ] USP <800> Compliant  Change every 2-3
permeability fabric ) )
hours or immediately
after a spill or splash.
Do not wear outside

the handling area.

] Required when there
) Chemical Splash ] ) ]
Eye Protection ANSI Z87.1 Compliant is a risk of splashes or
Goggles ) ]
sprays of Marizomib.

To be worn in
conjunction with
Face Protection Full-face shield - goggles when there is

a significant risk of

splashing.
Respiratory Protection ~ N95 or higher NIOSH-approved Required for handling
respirator powdered Marizomib

or when generating
aerosols. A Powered
Air-Purifying
Respirator (PAPR)
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may be necessary for
large spills or tasks
with a high risk of

aerosolization.

Two pairs required
when entering the
) designated hazardous
Shoe Covers Disposable, coated ]
drug handling area.
Remove the outer pair

upon exiting.

Important Note on Glove Selection: While the standard for chemotherapy gloves is ASTM
D6978, specific breakthrough time data for Marizomib with various glove materials was not
found in the available literature. Therefore, it is critical to select gloves that have been tested
against a wide range of cytotoxic agents and to adhere strictly to the frequent changing
schedule.

Operational Plan for Handling Marizomib

A systematic approach is crucial for safely handling potent compounds like Marizomib. All
handling of Marizomib should occur within a designated area, such as a certified chemical
fume hood, a Class Il Biological Safety Cabinet (BSC), or a glove box to ensure containment.

Step-by-Step Handling Procedure:
e Preparation:
o Ensure the designated handling area is clean and decontaminated.

o Prepare all necessary materials, including pre-labeled waste containers for solid, liquid,

and sharps waste.

o Don all required PPE in the correct order in an anteroom or designated clean area before

entering the handling zone.

» Weighing and Reconstitution:
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o When weighing powdered Marizomib, use a containment ventilated enclosure (CVE) or a
balance hood to minimize dust generation.

o Use gentle scooping techniques and avoid creating airborne particles.

o When dissolving the compound, add the solvent to the solid slowly to prevent splashing.
Keep containers covered as much as possible.

e Post-Handling:

[e]

Thoroughly decontaminate all surfaces and equipment used during the handling process
with a validated cleaning agent.

[e]

Remove PPE in the designated doffing area, taking care to avoid self-contamination.

o

Dispose of single-use PPE in the appropriate hazardous waste container.

[¢]

Wash hands and any potentially exposed skin thoroughly with soap and water after
removing PPE.

Disposal Plan

The disposal of Marizomib and all contaminated materials must comply with all applicable
federal, state, and local regulations for hazardous and cytotoxic waste.

Waste Segregation and Disposal Procedure:
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Waste Type Container Disposal Method

Dispose of as bulk

) ) Labeled, sealed hazardous chemotherapy waste through a
Unused Marizomib ) )
waste container licensed hazardous waste
vendor.
] ] Puncture-resistant sharps ]
Contaminated Labware (vials, ) Dispose of as trace
] ] container for sharps; sealed
pipette tips, etc.) chemotherapy waste.

plastic bag for non-sharps

Contaminated PPE (gloves, Labeled, sealed yellow Dispose of as trace

gown, etc.) chemotherapy waste bags chemotherapy waste.

Dispose of through a licensed
o Labeled, sealed hazardous
Liquid Waste ) hazardous waste vendor. Do
waste container ]
not pour down the drain.

Spill Management

A written spill management procedure must be in place, and a spill kit should be readily
accessible in all areas where Marizomib is handled.

Spill Response Protocol:

Evacuate and Secure the Area: Immediately alert others and restrict access to the spill area.

o Don Appropriate PPE: This includes a respirator, double gloves, a disposable gown, and eye
protection.

o Contain the Spill:
o For liquid spills: Cover with an absorbent pad or granules from the spill kit.
o For powder spills: Gently cover with a damp absorbent pad to avoid creating dust.

o Clean the Area: Work from the outside of the spill inward, using a spill kit's tools to collect all
contaminated materials.
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o Decontaminate: Clean the spill area three times with a detergent solution, followed by a rinse
with water.

o Dispose of Waste: Place all contaminated materials, including cleaning supplies and PPE,
into a designated hazardous waste container.

Visual Workflow for Safe Handling of Marizomib
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Safe Handling Workflow for Marizomib

Preparation

1. Prepare Designated Handling Area
(Fume Hood / BSC)

:

2. Gather All Necessary Materials & Waste Containers

:

3. Don Full PPE in Anteroom

Handling (in Containment)

4. Weigh Powdered Marizomib

:

5. Reconstitute with Solvent

:

6. Perform Experimental Procedure

Post-Handling

7. Decontaminate Surfaces & Equipment

:

8. Doff PPE in Designated Area

:

9. Dispose of PPE in Hazardous Waste

:

10. Wash Hands Thoroughly

Click to download full resolution via product page
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Marizomib]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676077#personal-protective-equipment-for-
handling-marizomib]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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